Cas no 872407-85-7 (3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid
• CAS No: 872407-85-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• MDL: MFCD11656688
• CID: 837792
• PubChem ID: 14389073
• Update Time: 2025-06-09

3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-amino-3-methyl-1H- pyrazol-1-yl)benzoic acid
• BENZOIC ACID, 3-(5-AMINO-3-METHYL-1H-PYRAZOL-1-YL)-
• 3-(5-AMINO-3-METHYLPYRAZOL-1-YL)BENZOIC ACID
• LS-06374
• A902477
• AKOS000265700
• 872407-85-7
• 3-(5-Amino-3-Methyl-1H-Pyrazol-1-Yl)Benzoic Acid
• DTXSID60559721
• FT-0761898
• SCHEMBL15362559
• MFCD11656688
• 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid

• MDL： MFCD11656688
• Inchi： 1S/C11H11N3O2/c1-7-5-10(12)14(13-7)9-4-2-3-8(6-9)11(15)16/h2-6H,12H2,1H3,(H,15,16)
• InChI Key： WYIPQANVZXIEJJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)N1C(=CC(C)=N1)N)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 470.1 °C at 760 mmHg
• Flash Point: 238.1 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid

Recent Advances in the Study of 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid (CAS: 872407-85-7)

The compound 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid (CAS: 872407-85-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic benzoic acid derivative, characterized by its pyrazole moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a building block in the synthesis of more complex molecules. Its unique structure, featuring both a carboxylic acid and an amino group, allows for versatile chemical modifications, making it a valuable intermediate in drug discovery. Recent publications have highlighted its use in the development of kinase inhibitors, particularly those targeting cancer-related pathways such as PI3K and mTOR. These inhibitors have demonstrated efficacy in preclinical models, suggesting potential for clinical translation.

In addition to its applications in oncology, 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid has been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study also noted that these derivatives displayed improved selectivity for COX-2 over COX-1, reducing the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant advancement is the optimization of the synthetic route for 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid. A recent paper in Organic Process Research & Development described a more efficient and scalable method for its production, utilizing green chemistry principles to minimize waste and improve yield. This development is particularly important for industrial-scale manufacturing, where cost-effectiveness and environmental considerations are paramount.

Pharmacokinetic studies have also been a focus of recent research. A 2024 study in Drug Metabolism and Disposition explored the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in rodent models. The results indicated favorable bioavailability and metabolic stability, supporting its potential as a lead compound for further development. However, the study also identified areas for improvement, such as enhancing its solubility to improve oral absorption.

Looking ahead, researchers are exploring the potential of 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid in combination therapies. Preliminary data suggest that it may synergize with existing chemotherapeutic agents, enhancing their efficacy while reducing toxicity. Additionally, its modular structure makes it amenable to further chemical modifications, opening avenues for the development of next-generation therapeutics with tailored properties.

In conclusion, 3-(5-Amino-3-methyl-1H-pyrazol-1-yl)benzoic acid (CAS: 872407-85-7) represents a versatile and promising scaffold in medicinal chemistry. Recent studies have expanded our understanding of its pharmacological potential and optimized its synthesis, paving the way for future applications in drug discovery and development. Continued research in this area is expected to yield novel therapeutics with significant clinical impact.